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Compound of Interest

Compound Name: LumiprobeNHS-Cy5

Cat. No.: B13063525

Get Quote
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EfficiencySite-SpecificPeptideLabelingwithNHS-Cy5##1.IntroductionandMechanisticPrinciplesN-Hydroxysuccinimide(NHS)esterchemistryisthegoldsta

assaydevelopment, andtheranostics.Thereactionreliesonthenucleophilicattackofaprimaryamine—eithertheN-terminal

-amineorthe

-amineoflysineresidues—ontheelectrophiliccarbonylcarbonoftheNHSester, formingahighlystable, irreversibleamidebond[1.1].

Causality in Reaction Dynamics: The conjugation process is fundamentally a kinetic race between aminolysis (the desired labeling reaction) and hydr

of the target amine is strictly pH-dependent. At acidic to neutral pH, primary amines are heavily protonated (

) and lack the lone electron pair necessary to act as nucleophiles. As the pH increases towards the amine's pKa, the proportion of reactive, unprotona

) increases. However, the rate of NHS ester hydrolysis also accelerates exponentially with pH; the half-life of an NHS ester drops from 4–5 hours at p
window for maximizing peptide labeling while minimizing dye degradation is strictly between pH 8.3 and 8.5[2].
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Mechanistic pathway of NHS-Cy5 conjugation and competing hydrolysis.

Critical Parameters and Quantitative Guidelines
To ensure a self-validating and reproducible system, the following parameters must be strictly controlled throughout the workflow.
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Parameter Optimal Range/Value Mech

Buffer pH 8.3 – 8.5 Balan

Buffer Composition 0.1 M NaHCO₃ or Phosphate Must 

Molar Excess (Dye:Peptide) 5:1 to 10:1
Drive

hydro

Organic Co-solvent 5% - 10% (v/v)
Solub

[4].

Reaction Conditions Room Temp, 1 - 4 hrs Suffic

Step-by-Step Experimental Protocol
The following protocol is designed to maximize mono-labeling efficiency while preserving peptide integrity.

1. Preparation
Dissolve Peptide in

pH 8.3 Buffer
3. Conjugation
Mix & Incubate
RT for 1-4 hrs

2. Dye Activation
Dissolve Cy5-NHS
in Anhydrous DMF

4. Quenching
Add Tris or Glycine

(Optional)

5. 
RP

Desa
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Step-by-step workflow for NHS-Cy5 peptide labeling and purification.

Phase 1: Reagent Preparation
Peptide Solubilization: Dissolve the peptide in 0.1 M Sodium Bicarbonate buffer (pH 8.3) to a final concentration of 2–10 mg/mL[2][4].

Expert Insight (Self-Validation): Peptides synthesized via Solid-Phase Peptide Synthesis (SPPS) are frequently isolated as trifluoroacetic acid (T

buffer. Always spot 1 µL of the dissolved peptide solution onto a micro-pH strip to confirm the pH remains between 8.3–8.5. Adjust with 1 M NaO

Dye Activation: Reconstitute the Cy5-NHS ester in high-quality, anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) to a concentra

Expert Insight: DMF must be strictly amine-free. Over time, DMF degrades into dimethylamine, which has a distinct fishy odor and will rapidly con

Phase 2: Conjugation Reaction
Mixing: Calculate the required volume of Cy5-NHS to achieve a 5- to 10-fold molar excess over the peptide[4]. Add the Cy5-NHS ester solution dro

concentration of organic solvent (DMF/DMSO) does not exceed 10% (v/v) to prevent peptide precipitation.

Incubation: Protect the reaction vessel from light (Cy5 is photosensitive) and incubate at room temperature with continuous, gentle agitation for 1 to

Phase 3: Quenching and Purification
Quenching (Optional but Recommended): Add 1 M Tris-HCl (pH 8.0) or 0.1 M Glycine to a final concentration of 50 mM. Incubate for 15 minutes.

Rationale: The primary amines in Tris or Glycine will act as scavengers, reacting with any residual Cy5-NHS ester and preventing off-target react

Purification: Isolate the Cy5-labeled peptide using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) or a Sephadex G-25 des

conjugate will elute later than the unlabeled peptide due to the significant increase in hydrophobicity imparted by the Cy5 fluorophore.

Characterization and Validation
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A robust protocol requires post-reaction validation to confirm structural integrity and labeling efficiency[6].

Mass Spectrometry (LC-MS): Confirm the molecular weight of the conjugate. The addition of a single standard Cy5 molecule typically adds ~463 D

Degree of Labeling (DOL): Measure the absorbance of the purified conjugate at 280 nm (for the peptide) and ~646 nm (for Cy5). Calculate the DOL

in the correction factor (CF₂₈₀) of the dye to account for Cy5's absorbance at 280 nm[5].

References
PMC / NIH.Selective protein N-terminal labeling with N-hydroxysuccinimide esters. Retrieved from:[Link]

LifeTein.Fluorescent Labelling with Cy5. Retrieved from:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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